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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to measuring the efficacy of UNC2025,

a potent and orally bioavailable dual inhibitor of MER and FLT3 tyrosine kinases. The following

sections detail the mechanism of action of UNC2025, protocols for key in vitro and in vivo

assays, and data presentation guidelines to facilitate robust and reproducible efficacy studies.

Introduction to UNC2025
UNC2025 is a small molecule inhibitor that demonstrates high potency against MER and FMS-

like tyrosine kinase 3 (FLT3), with IC50 values in the low nanomolar range.[1][2][3] It also

exhibits inhibitory activity against other kinases such as AXL, TRKA, TRKC, and KIT at slightly

higher concentrations.[1][3] The primary mechanism of action of UNC2025 is the inhibition of

autophosphorylation of MER and FLT3, which subsequently blocks downstream pro-survival

signaling pathways, including the AKT, ERK, and STAT pathways.[4][5] This inhibition of critical

signaling cascades leads to reduced cell proliferation, induction of apoptosis, and decreased

colony formation in cancer cells that are dependent on MER or FLT3 signaling.[4][6] UNC2025
has shown significant anti-leukemic activity in both in vitro and in vivo models, making it a
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promising therapeutic candidate for acute myeloid leukemia (AML) and acute lymphoblastic

leukemia (ALL).[4][7][8]

Data Presentation
In Vitro Efficacy of UNC2025

Target Kinase IC50 (nM) Assay Type Reference

MER 0.46 - 0.74 Cell-free [1][2][3]

FLT3 0.35 - 0.8 Cell-free [1][2][3]

AXL 1.65 Cell-free [1]

TRKA 1.67 Cell-free [1]

TRKC 4.38 Cell-free [1]

KIT 8.18 Cell-free [1]

Cell Line Cancer Type
IC50 (nM) for
Phosphorylation
Inhibition

Reference

697

B-cell Acute

Lymphoblastic

Leukemia (B-ALL)

2.7 (p-MER) [2]

Molm-14
Acute Myeloid

Leukemia (AML)
14 (p-FLT3) [3]

In Vivo Efficacy of UNC2025 in Leukemia Xenograft
Models

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 15 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5354980/
https://ashpublications.org/blood/article/124/21/998/102084/UNC2025-a-Small-Molecule-MerTK-and-Flt3-Tyrosine
https://aacrjournals.org/clincancerres/article/doi/10.1158/1078-0432.CCR-16-1330/352170/p/UNC2025-a-MERTK-Small-Molecule-Inhibitor-Is
https://www.benchchem.com/product/b10799184/docs?utm_src=pdf-body#application-notes-and-protocols-for-measuring-unc2025-efficacy
https://www.selleckchem.com/products/unc2025.html
https://www.selleckchem.com/products/unc-2025.html
https://www.medchemexpress.com/UNC2025.html
https://www.selleckchem.com/products/unc2025.html
https://www.selleckchem.com/products/unc-2025.html
https://www.medchemexpress.com/UNC2025.html
https://www.selleckchem.com/products/unc2025.html
https://www.selleckchem.com/products/unc2025.html
https://www.selleckchem.com/products/unc2025.html
https://www.selleckchem.com/products/unc2025.html
https://www.selleckchem.com/products/unc-2025.html
https://www.medchemexpress.com/UNC2025.html
https://www.benchchem.com/product/b10799184/docs?utm_src=pdf-body#application-notes-and-protocols-for-measuring-unc2025-efficacy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799184?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Model Treatment Key Findings Reference

697 B-ALL Xenograft

50 or 75 mg/kg

UNC2025, oral

administration

Dose-dependent

reduction in tumor

burden and increased

median survival.

[3]

Patient-Derived AML

Xenograft
UNC2025 treatment

Induced disease

regression.
[4]

697 ALL Xenograft

with Methotrexate

75 mg/kg UNC2025

and/or 1 mg/kg

methotrexate

Combination therapy

significantly increased

median survival

compared to single

agents.

[4]
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UNC2025 inhibits MER and FLT3 signaling pathways.
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Experimental workflow for Western Blotting.
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Logical workflow for assessing UNC2025 efficacy.
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In Vitro Kinase Inhibition Assay
Objective: To determine the half-maximal inhibitory concentration (IC50) of UNC2025 against

MER, FLT3, and other kinases of interest.

Materials:

Recombinant human MER and FLT3 kinase domains

Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

ATP

Substrate peptide (e.g., poly(Glu, Tyr) 4:1)

UNC2025 stock solution (in DMSO)

ADP-Glo™ Kinase Assay Kit (Promega) or similar

384-well plates

Plate reader capable of luminescence detection

Protocol:

Prepare serial dilutions of UNC2025 in kinase buffer.

In a 384-well plate, add UNC2025 dilutions, recombinant kinase, and substrate peptide.

Initiate the kinase reaction by adding ATP. The final ATP concentration should be at or near

the Km for each respective kinase.

Incubate the reaction at 30°C for 60 minutes.

Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase

Assay kit according to the manufacturer's instructions.

Measure luminescence using a plate reader.
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Calculate the percentage of kinase inhibition for each UNC2025 concentration relative to a

DMSO vehicle control.

Determine the IC50 value by fitting the data to a four-parameter logistic curve using

appropriate software (e.g., GraphPad Prism).

Western Blotting for Phospho-MER and Phospho-FLT3
Objective: To assess the ability of UNC2025 to inhibit the phosphorylation of MER and FLT3 in

cultured cells.

Materials:

MERTK- and/or FLT3-expressing cell lines (e.g., 697 for MER, Molm-14 for FLT3)

Cell culture medium and supplements

UNC2025

Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

BCA Protein Assay Kit

SDS-PAGE gels and running buffer

Transfer buffer and PVDF membrane

Blocking buffer (e.g., 5% BSA or non-fat dry milk in TBST)

Primary antibodies: anti-phospho-MER, anti-total-MER, anti-phospho-FLT3, anti-total-FLT3,

and a loading control (e.g., anti-β-actin or anti-GAPDH)

HRP-conjugated secondary antibodies

Enhanced chemiluminescence (ECL) substrate

Imaging system

Protocol:
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Seed cells in multi-well plates and allow them to adhere (if applicable).

Treat cells with various concentrations of UNC2025 or DMSO vehicle control for 1-4 hours.

Wash cells with ice-cold PBS and lyse them in lysis buffer.

Clarify lysates by centrifugation and determine protein concentration using the BCA assay.

Denature protein lysates and separate them by SDS-PAGE.

Transfer proteins to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with primary antibodies overnight at 4°C.

Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for

1 hour at room temperature.

Wash the membrane again and detect the signal using an ECL substrate and an imaging

system.

Quantify band intensities and normalize the levels of phosphorylated proteins to the total

protein levels.

Cell Viability Assay (CellTiter-Glo®)
Objective: To measure the effect of UNC2025 on the viability of cancer cell lines.

Materials:

Cancer cell lines of interest

Cell culture medium and supplements

UNC2025

Opaque-walled 96-well plates
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CellTiter-Glo® Luminescent Cell Viability Assay (Promega)

Luminometer

Protocol:

Seed cells into an opaque-walled 96-well plate at a predetermined optimal density.

Allow cells to attach and grow for 24 hours.

Treat cells with a range of UNC2025 concentrations or DMSO vehicle control.

Incubate for 48-72 hours.

Equilibrate the plate to room temperature for 30 minutes.

Add CellTiter-Glo® reagent to each well according to the manufacturer's protocol.[9][10]

Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[10][11]

Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[10][11]

Measure luminescence using a luminometer.

Calculate cell viability as a percentage of the DMSO-treated control and determine the GI50

(concentration for 50% growth inhibition).

Apoptosis Assay (Annexin V Staining)
Objective: To determine if the UNC2025-induced decrease in cell viability is due to apoptosis.

Materials:

Cancer cell lines

UNC2025

Annexin V-FITC Apoptosis Detection Kit (or similar, containing Annexin V-FITC, Propidium

Iodide (PI), and Binding Buffer)
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Flow cytometer

Protocol:

Seed and treat cells with UNC2025 as in the cell viability assay.

Harvest both adherent and floating cells and wash them with cold PBS.

Resuspend the cells in 1X Binding Buffer.[12][13]

Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's

instructions.[12][13]

Incubate the cells in the dark at room temperature for 15 minutes.[12][14]

Analyze the cells by flow cytometry within 1 hour.

Quantify the percentage of cells in early apoptosis (Annexin V-positive, PI-negative), late

apoptosis (Annexin V-positive, PI-positive), and necrosis (Annexin V-negative, PI-positive).

Colony Formation Assay
Objective: To assess the long-term effect of UNC2025 on the clonogenic survival of cancer

cells.

Materials:

Cancer cell lines

Cell culture medium and supplements

UNC2025

Soft agar or methylcellulose-based medium

6-well plates

Crystal violet staining solution
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Protocol:

Prepare a base layer of 0.6% agar in complete medium in 6-well plates.

Treat cells with various concentrations of UNC2025 for 24 hours.

Harvest the cells and resuspend them in 0.3% soft agar in complete medium containing the

respective UNC2025 concentration.

Plate the cell suspension on top of the base layer.

Incubate the plates at 37°C in a humidified incubator for 2-3 weeks, or until colonies are

visible.

Stain the colonies with crystal violet and count them.

Calculate the plating efficiency and survival fraction for each treatment condition.

In Vivo Leukemia Xenograft Model
Objective: To evaluate the anti-tumor efficacy of UNC2025 in a murine model of leukemia.

Materials:

Immunocompromised mice (e.g., NOD/SCID gamma (NSG))

Leukemia cell line (e.g., 697 or Molm-14) or patient-derived leukemia cells

UNC2025 formulation for oral gavage

Vehicle control

Calipers for tumor measurement (if applicable)

Bioluminescence imaging system (if using luciferase-expressing cells)

Protocol:

Inject leukemia cells intravenously or subcutaneously into immunocompromised mice.[15]
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Monitor the mice for signs of disease progression (e.g., weight loss, hind-limb paralysis) and

engraftment of leukemia cells (e.g., by peripheral blood analysis or bioluminescence

imaging).

Once the disease is established, randomize the mice into treatment and control groups.

Administer UNC2025 (e.g., 50-75 mg/kg) or vehicle control daily by oral gavage.

Monitor tumor growth (for subcutaneous models) by caliper measurements or

bioluminescence imaging.

Monitor overall health and body weight of the mice regularly.

At the end of the study (or when humane endpoints are reached), euthanize the mice and

collect tumors and/or tissues for pharmacodynamic analysis (e.g., Western blotting for p-

MER/p-FLT3).

Perform survival analysis to determine if UNC2025 treatment prolongs the lifespan of the

mice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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